2,3-dichloro-N-(3-chlorophenyl)benzamide

• IUPAC Name: 2,3-dichloro-N-(3-chlorophenyl)benzamide
• InChI: InChI=1S/C13H8Cl3NO/c14-8-3-1-4-9(7-8)17-13(18)10-5-2-6-11(15)12(10)16/h1-7H,(H,17,18)
• InChI Key: PSNDZKCTTGZYOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)C2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C13H8Cl3NO
• Molecular Weight: 300.6 g/mol

Description

2,3-dichloro-N-(3-chlorophenyl)benzamide, also known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain and inflammation. It is a member of the phenylacetic acid class of NSAIDs and is structurally related to other drugs such as ibuprofen and naproxen.

Mechanism of Action

Diclofenac works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are responsible for the pain and swelling associated with inflammation. By inhibiting COX enzymes, 2,3-dichloro-N-(3-chlorophenyl)benzamide reduces the production of prostaglandins, which in turn reduces inflammation and pain.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, this compound has been shown to have antipyretic (fever-reducing) effects and to inhibit platelet aggregation. It has also been shown to have a number of effects on the gastrointestinal system, including the inhibition of gastric acid secretion and the promotion of mucus production.

Advantages and Limitations for Lab Experiments

Diclofenac is a widely used drug in laboratory experiments due to its anti-inflammatory and analgesic properties. It is relatively easy to obtain and has a well-established safety profile. However, there are some limitations to its use in lab experiments. For example, 2,3-dichloro-N-(3-chlorophenyl)benzamide has been shown to have a number of effects on the gastrointestinal system, which can complicate experiments involving this system. In addition, this compound has been shown to have a number of side effects, which can also complicate experiments.

Future Directions

There are a number of future directions for research on 2,3-dichloro-N-(3-chlorophenyl)benzamide. One area of interest is the development of new formulations of the drug that can improve its efficacy and reduce its side effects. Another area of interest is the exploration of the drug's potential as a treatment for other conditions, such as cancer. Finally, there is a need for further research into the mechanisms of action of this compound, which could lead to the development of new drugs with similar properties.

Synthesis Methods

The synthesis of 2,3-dichloro-N-(3-chlorophenyl)benzamide involves several steps, including the reaction of 2,3-dichloroaniline with 3-chlorobenzoic acid to form this compound. This reaction is typically carried out in the presence of a catalyst such as sulfuric acid or phosphorus pentoxide.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in treating a variety of conditions, including osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. In addition, 2,3-dichloro-N-(3-chlorophenyl)benzamide has been used to treat postoperative pain and pain associated with menstrual cramps.